Cas no 2256739-78-1 ((2-bromo-4-(trifluoromethyl)phenyl-3,5,6-d3)boronic acid)

• Product Name: (2-bromo-4-(trifluoromethyl)phenyl-3,5,6-d3)boronic acid
• CAS No: 2256739-78-1
• MF: C₇H₅BBrF₃O₂
• MW: 271.842097043991
• CID: 6826534
• PubChem ID: 172406685
• Update Time: 2025-03-02

(2-bromo-4-(trifluoromethyl)phenyl-3,5,6-d3)boronic acid Chemical and Physical Properties

Names and Identifiers

• CS-24702
• (2-bromo-4-(trifluoromethyl)phenyl-3,5,6-d3)boronic acid
• 2256739-78-1

• Inchi： 1S/C7H5BBrF3O2/c9-6-3-4(7(10,11)12)1-2-5(6)8(13)14/h1-3,13-14H/i1D,2D,3D
• InChI Key： WMKPVTIMXOLNHA-CBYSEHNBSA-N
• SMILES： BrC1C([2H])=C(C(F)(F)F)C([2H])=C([2H])C=1B(O)O

Computed Properties

• Exact Mass: 270.97064Da
• Monoisotopic Mass: 270.97064Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų